Cas no 1214369-26-2 (Methyl 3,5-di(pyridin-3-yl)isonicotinate)

• Product Name: Methyl 3,5-di(pyridin-3-yl)isonicotinate
• CAS No: 1214369-26-2
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 4908981
• Update Time: 2025-11-03

Methyl 3,5-di(pyridin-3-yl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-di(pyridin-3-yl)isonicotinate
• Methyl 3,5-di(pyridin-3-yl)isonicotinate

• Inchi： 1S/C17H13N3O2/c1-22-17(21)16-14(12-4-2-6-18-8-12)10-20-11-15(16)13-5-3-7-19-9-13/h2-11H,1H3
• InChI Key： NGIJIWOALATSOM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN=CC=1C1C=NC=CC=1)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 1.8
• Topological Polar Surface Area: 65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 3,5-di(pyridin-3-yl)isonicotinate

Methyl 3,5-di(pyridin-3-yl)isonicotinate: A Comprehensive Overview

Methyl 3,5-di(pyridin-3-yl)isonicotinate (CAS No. 1214369-26-2) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates two pyridine rings attached to an isonicotinate backbone. The presence of these pyridine groups introduces distinctive electronic and steric properties, making it a valuable component in various chemical applications.

The molecular formula of Methyl 3,5-di(pyridin-3-yl)isonicotinate is C₁₈H₁₄N₄O₂, with a molecular weight of approximately 346.35 g/mol. Its structure consists of a central isonicotinic acid moiety (a derivative of nicotinic acid) substituted at the 3 and 5 positions with pyridin-3-yl groups. The methyl ester group further enhances the compound's solubility and reactivity in organic solvents. This combination of functional groups makes it an ideal candidate for exploring novel chemical reactions and applications.

Recent studies have highlighted the potential of Methyl 3,5-di(pyridin-3-yl)isonicotinate in the development of advanced materials, particularly in the realm of coordination chemistry. Researchers have demonstrated that this compound can act as a versatile ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Its ability to form stable coordination bonds with transition metals such as copper, zinc, and iron has opened new avenues for its use in catalysis, sensing, and energy storage applications.

In addition to its role in materials science, Methyl 3,5-di(pyridin-3-yl)isonicotinate has shown promise in medicinal chemistry. The compound's structural features, including its aromaticity and nitrogen-containing rings, make it a potential candidate for drug design. Recent investigations have explored its ability to modulate enzyme activity and interact with biological targets, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of Methyl 3,5-di(pyridin-3-yl)isonicotinate typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and esterification processes. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. For instance, microwave-assisted synthesis has been employed to enhance reaction rates and reduce energy consumption during the formation of this compound.

From an environmental standpoint, the stability and biodegradability of Methyl 3,5-di(pyridin-3-yl)isonicotinate are critical considerations for its large-scale application. Preliminary studies indicate that the compound exhibits moderate stability under standard environmental conditions; however, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, Methyl 3,5-di(pyridin-3-yl)isonicotinate (CAS No. 1214369-26-2) represents a fascinating example of how tailored molecular design can lead to versatile chemical compounds with wide-ranging applications. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.